Cas no 921790-08-1 (N-(4-{(2-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: N-(4-{(2-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 921790-08-1
• MF: C₁₈H₁₄FN₃O₂S
• MW: 355.38606595993
• CID: 5939318
• PubChem ID: 18567902
• Update Time: 2025-06-10

N-(4-{(2-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(2-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• N-[4-[2-(2-fluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• AKOS024628097
• F2202-0070
• N-(4-(2-((2-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide
• N-(4-{[(2-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide
• 921790-08-1

• Inchi： 1S/C18H14FN3O2S/c19-14-8-4-5-9-15(14)21-16(23)10-13-11-25-18(20-13)22-17(24)12-6-2-1-3-7-12/h1-9,11H,10H2,(H,21,23)(H,20,22,24)
• InChI Key： GWUYOGVFXXEHLB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(NC2=CC=CC=C2F)=O)=CS1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 355.07907603g/mol
• Monoisotopic Mass: 355.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-{(2-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide

N-(4-{(2-Fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide: A Comprehensive Overview

N-(4-{(2-Fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide (CAS No. 921790-08-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of N-(4-{(2-Fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide is characterized by a thiazole ring linked to a benzamide moiety through a carbamoylmethyl group. The presence of the fluorine atom in the phenyl ring adds to the compound's unique properties and potential biological activity. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom, which contributes to its stability and reactivity. The benzamide moiety, on the other hand, is a common functional group in many pharmaceuticals and is known for its ability to form hydrogen bonds and interact with biological targets.

The synthesis of N-(4-{(2-Fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide typically involves several steps. One common approach is to start with 2-aminothiazole, which is then reacted with 4-chloroacetylbenzonitrile to form an intermediate. This intermediate is subsequently treated with 2-fluoroaniline to introduce the fluorinated phenyl group. Finally, hydrolysis of the nitrile group yields the desired product. This synthetic route has been optimized in various studies to improve yield and purity, making it suitable for large-scale production.

Recent research has focused on exploring the biological activities of N-(4-{(2-Fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide. One notable area of interest is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, it has been reported that N-(4-{(2-Fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide can downregulate the expression of proteins such as Bcl-2 and Mcl-1, which are known to promote cell survival.

In addition to its anticancer properties, N-(4-{(2-Fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide has also been investigated for its antimicrobial activity. Several studies have demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in cell wall synthesis. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant bacterial strains.

Another area of research involves the anti-inflammatory properties of N-(4-{(2-Fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-{(2-Fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life in animal models. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

In conclusion, N-(4-{(2-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide (CAS No. 921790-08-1) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in cancer therapy, antimicrobial treatment, and anti-inflammatory therapy make it an exciting target for drug development. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.